Cas no 224778-20-5 (2-Pyrazinepropanoic acid, methyl ester)

• Product Name: 2-Pyrazinepropanoic acid, methyl ester
• CAS No: 224778-20-5
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD15146278
• CID: 1109354
• PubChem ID: 18470293
• Update Time: 2025-04-20

2-Pyrazinepropanoic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinepropanoic acid, methyl ester
• methyl 3-pyrazin-2-ylpropanoate
• SCHEMBL7004600
• Methyl 3-(pyrazin-2-yl)propanoate
• Methyl3-(pyrazin-2-yl)propanoate
• MFCD15146278
• 224778-20-5

• MDL： MFCD15146278
• Inchi： 1S/C8H10N2O2/c1-12-8(11)3-2-7-6-9-4-5-10-7/h4-6H,2-3H2,1H3
• InChI Key： LNPWCIMENREDQP-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C=NC=CN=1)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 52.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters